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Compound of Interest

Compound Name: Phenethyl bromide

Cat. No.: B041541 Get Quote

(2-Bromoethyl)benzene, also widely known as phenethyl bromide, is a versatile

organobromide compound with significant applications in organic synthesis, particularly in the

pharmaceutical and fragrance industries.[1] This technical guide provides a comprehensive

overview of its chemical properties, structure, and key experimental protocols for professionals

in research, development, and drug discovery.

Core Chemical and Physical Properties
(2-Bromoethyl)benzene is a colorless to pale yellow liquid at room temperature, characterized

by its miscibility with common organic solvents like ether and benzene, and its insolubility in

water.[1][2] It is a stable compound but is incompatible with strong oxidizing agents.[1]

Quantitative Data Summary
The key physicochemical properties of (2-Bromoethyl)benzene are summarized in the table

below for easy reference and comparison.
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Property Value References

Molecular Formula C₈H₉Br [1][3]

Molecular Weight 185.06 g/mol [1][3][4]

CAS Number 103-63-9 [3][5]

Density 1.355 g/mL at 25 °C [1][4][6]

Boiling Point 220-221 °C [1][5][7]

Melting Point -56 °C [8]

Flash Point 96 °C [4]

Refractive Index (n20/D) 1.556 [1][6]

Appearance Colorless to yellow liquid [1][7][9]

Solubility
Insoluble in water; Miscible

with ether and benzene
[1][2][8]

Chemical Structure and Identification
The structure of (2-Bromoethyl)benzene consists of a benzene ring attached to an ethyl group,

with a bromine atom substituted on the terminal carbon of the ethyl chain.

Caption: 2D chemical structure of (2-Bromoethyl)benzene.

Structural Identifiers
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Identifier Value References

IUPAC Name (2-Bromoethyl)benzene [3][5][9][10]

Synonyms

2-Phenylethyl bromide,

Phenethyl bromide, 1-Bromo-

2-phenylethane

[3][5][11]

SMILES String BrCCc1ccccc1 [5][6]

InChI Key
WMPPDTMATNBGJN-

UHFFFAOYSA-N
[3][5]

InChI
1S/C8H9Br/c9-7-6-8-4-2-1-3-5-

8/h1-5H,6-7H2
[3][6]

Experimental Protocols and Reactions
(2-Bromoethyl)benzene is a valuable reagent in organic synthesis, primarily due to the

reactivity of the carbon-bromine bond, which makes it susceptible to nucleophilic substitution

and elimination reactions.[12]

Synthesis of (2-Bromoethyl)benzene from 2-
Phenylethanol
A common and high-yield method for the synthesis of (2-Bromoethyl)benzene involves the

reaction of 2-phenylethanol with hydrogen bromide.[13][14]

Materials:

2-Phenylethanol (1 mole)

Concentrated Sulfuric Acid (H₂SO₄) (0.5 mole)[14][15]

48% Hydrogen Bromide (HBr) (1.25 mole)[14][15]

10% Sodium Carbonate (Na₂CO₃) solution[13][15]

Anhydrous Potassium Carbonate (K₂CO₃) or Calcium Chloride (CaCl₂)[13][14][15]
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Deionized Water

Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, cool 1 mole of 2-

phenylethanol in an ice bath.[15]

Acid Addition: Slowly add 0.5 mole of concentrated sulfuric acid with continuous stirring,

followed by the slow addition of 1.25 mole of 48% hydrogen bromide.[14][15]

Reflux: Heat the reaction mixture to reflux (approximately 110°C) and maintain for 6 hours.[1]

[14]

Work-up:

After cooling, the crude product is separated. Steam distillation can be employed for initial

purification.[14][15]

The organic layer is washed sequentially with water, 10% sodium carbonate solution (to

neutralize excess acid), and again with water.[13][15]

Drying and Distillation: The washed organic layer is dried over anhydrous potassium

carbonate or calcium chloride.[13][15] The final product is purified by fractional distillation

under reduced pressure, collecting the fraction at 97-99°C (2.0 kPa), to yield over 90% of (2-

Bromoethyl)benzene.[13]
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Synthesis of (2-Bromoethyl)benzene

2-Phenylethanol

HBr, H₂SO₄

Reflux (110°C, 6h)

Work-up
(Wash with H₂O, Na₂CO₃)

Drying
(Anhydrous K₂CO₃)

Fractional Distillation

(2-Bromoethyl)benzene

Click to download full resolution via product page

Caption: Workflow for the synthesis of (2-Bromoethyl)benzene.
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Key Chemical Reactions
(2-Bromoethyl)benzene readily undergoes several types of reactions, making it a versatile

intermediate.

1. Nucleophilic Substitution Reactions: As a primary alkyl halide, (2-Bromoethyl)benzene is

prone to nucleophilic substitution, typically via an Sₙ2 mechanism.[12] The bromine atom acts

as a good leaving group, allowing for the introduction of various nucleophiles.[4][12] This is a

cornerstone of its utility in synthesizing diverse β-phenethyl derivatives.[1] For instance, its

reaction with hydrazine is used to prepare the antidepressant drug phenelzine.[1]

Nucleophilic Substitution (Sₙ2) Pathway

(2-Bromoethyl)benzene
(C₆H₅CH₂CH₂Br)

Transition State
[Nu---CH₂(C₆H₅CH₂)---Br]⁻

Nucleophile (Nu⁻)

Substituted Product
(C₆H₅CH₂CH₂Nu) Bromide Ion (Br⁻)

Click to download full resolution via product page

Caption: Generalized Sₙ2 nucleophilic substitution reaction.
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2. Elimination Reactions: When treated with a strong, non-nucleophilic base, (2-

Bromoethyl)benzene can undergo an E2 elimination reaction to form styrene, a valuable

monomer in polymer production.[12]

3. Grignard Reagent Formation: (2-Bromoethyl)benzene reacts with magnesium metal in an

anhydrous ether solvent to form the corresponding Grignard reagent, 2-phenylethylmagnesium

bromide.[12] This organometallic compound is a potent nucleophile and is used to form new

carbon-carbon bonds with a wide array of electrophiles.[12]

Applications in Drug Development and Research
(2-Bromoethyl)benzene is a key starting material and intermediate in the synthesis of

numerous active pharmaceutical ingredients (APIs).[1]

Precursor for Fentanyl: It is used to produce N-phenethyl-4-piperidone, a precursor in the

synthesis of the potent opioid analgesic, fentanyl.[1] Due to this application, it is on the

Special Surveillance List of the Drug Enforcement Administration (DEA).[8]

Synthesis of Phenelzine: As mentioned, it is a reactant in the production of phenelzine, a

monoamine oxidase inhibitor used as an antidepressant.[1]

Research Applications: It is employed in the synthesis of various compounds for research

purposes, including enzyme kinetic studies and the development of novel therapeutic

agents.[4] It is also used to synthesize fragrances.[1]

Safety and Handling
(2-Bromoethyl)benzene is considered a hazardous chemical. It is harmful if swallowed and

causes serious eye irritation.[16][17] It is also a combustible liquid.[16]

Personal Protective Equipment (PPE): When handling, appropriate PPE, including safety

glasses or a face shield, and chemical-resistant gloves, must be worn.[18][19]

Handling: Handle in a well-ventilated area, and keep away from heat, sparks, and open

flames.[16][18][19] Avoid contact with skin, eyes, and inhalation of vapors.[18][19]
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Storage: Store in a cool, well-ventilated place between 2-8°C, away from strong oxidizing

agents.[4][6]

First Aid: In case of eye contact, rinse cautiously with water for several minutes.[17][18][19] If

swallowed, rinse the mouth and call a poison center or physician.[17][18][19] If inhaled,

move the person to fresh air.[17][18]

This guide provides a foundational understanding of the chemical properties, structure, and

applications of (2-Bromoethyl)benzene for professionals engaged in chemical research and

drug development. For detailed safety information, always refer to the latest Safety Data Sheet

(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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